Cas no 194490-23-8 (6-methyl-1H-Indole-3-carbonitrile)
194490-23-8 structure
Product Name:6-methyl-1H-Indole-3-carbonitrile
CAS No:194490-23-8
MF:C10H8N2
MW:156.183921813965
CID:908127
PubChem ID:19603804
Update Time:2025-04-19
6-methyl-1H-Indole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-1H-Indole-3-carbonitrile
- 3-cyano-6-methylindole
- 1H-INDOLE-3-CARBONITRILE, 6-METHYL-
- 1H-Indole-3-carbonitrile,6-methyl-(9CI)
- AKOS006287552
- SCHEMBL6600237
- DTXSID30598985
- OGMHRPVTVFRXGB-UHFFFAOYSA-N
- 194490-23-8
- DB-114009
-
- Inchi: 1S/C10H8N2/c1-7-2-3-9-8(5-11)6-12-10(9)4-7/h2-4,6,12H,1H3
- InChI Key: OGMHRPVTVFRXGB-UHFFFAOYSA-N
- SMILES: N1C=C(C#N)C2C=CC(C)=CC1=2
Computed Properties
- Exact Mass: 156.06900
- Monoisotopic Mass: 156.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 39.6Ų
Experimental Properties
- PSA: 39.58000
- LogP: 2.34798
6-methyl-1H-Indole-3-carbonitrile Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
194490-23-8 (6-methyl-1H-Indole-3-carbonitrile) Related Products
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